![molecular formula C11H11N3O5S B2781382 2-hydroxy-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-sulfonamide CAS No. 90286-82-1](/img/structure/B2781382.png)
2-hydroxy-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-hydroxy-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-sulfonamide, also known as HMDP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HMDP is a sulfonamide derivative of dihydropyrimidine, which has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
Antitumor Activity
Sulfonamides, including compounds structurally related to 2-hydroxy-N-(2-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-sulfonamide, have been evaluated for their antitumor activity. These compounds have shown potential as cell cycle inhibitors in various cancer cell lines and have even advanced to clinical trials due to their preliminary clinical activities. High-density oligonucleotide microarray analysis has provided insights into the gene expression changes induced by these compounds, helping to characterize their pharmacophore structure and drug-sensitive cellular pathways (Owa et al., 2002).
Structural Characterization
The structural characterization of sulfonamide compounds, including those structurally related to the subject compound, has been extensively studied. For instance, in the study of Bosentan monohydrate, the dihedral angles between the mean planes of the pyrimidine rings and the benzene rings were determined. This kind of structural analysis is crucial for understanding the physical properties and potential interactions of these compounds (Kaur et al., 2012).
Enzyme Inhibition
Sulfonamide derivatives have been investigated for their inhibitory effects on enzymes such as human carbonic anhydrase I and II and acetylcholinesterase. These studies provide valuable insights into the potential therapeutic applications of these compounds in treating various diseases. The Ki values obtained from in vitro enzyme assays suggest significant inhibitory potential at nanomolar levels (Tuğrak et al., 2020).
Binding to Tubulin
Certain sulfonamide drugs, including derivatives of this compound, have been found to bind to the colchicine site of tubulin. This discovery opens up possibilities for the use of these compounds in disrupting tubulin polymerization, which is a significant mechanism in cancer treatment. Isothermal titration calorimetry has been employed to study these interactions, providing insights into the drug-tubulin binding thermodynamics (Banerjee et al., 2005).
properties
IUPAC Name |
N-(2-methoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O5S/c1-19-8-5-3-2-4-7(8)14-20(17,18)9-6-12-11(16)13-10(9)15/h2-6,14H,1H3,(H2,12,13,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWTSQRRBEVTORO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NS(=O)(=O)C2=CNC(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.